Cas no 16639-00-2 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxohexyl)oxy]-)

• Product name: Ethanaminium,N,N,N-trimethyl-2-[(1-oxohexyl)oxy]-
• CAS No: 16639-00-2
• MF: C₁₁H₂₄NO₂
• MW: 202.31376
• CID: 162127
• PubChem ID: 193513

Ethanaminium,N,N,N-trimethyl-2-[(1-oxohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxohexyl)oxy]-
• hexanoylcholine
• 2-(hexanoyloxy)-N,N,N-trimethylethanaminium
• 2-hydroxy-N,N,N-trimethyl-3-oxooctan-1-aminium
• Caprylylcholine
• N,N,N-Trimethyl-2-((1-oxohexyl)oxy)ethanaminium
• caproylcholine
• trimethyl-[2-(1-oxohexoxy)ethyl]ammonium
• Q27144408
• CHEBI:74096
• 2-hexanoyloxyethyl(trimethyl)azanium
• [2-(HEXANOYLOXY)ETHYL]TRIMETHYLAZANIUM
• SCHEMBL292302
• O-hexanoylcholine
• A815543
• 16639-00-2
• DTXSID80168096

• Inchi： InChI=1S/C11H24NO2/c1-5-6-7-8-10(13)11(14)9-12(2,3)4/h11,14H,5-9H2,1-4H3/q+1
• InChI Key： KWKVXFGAIIGWCG-UHFFFAOYSA-N
• SMILES： CCCCCC(C(C[N+](C)(C)C)O)=O

Computed Properties

• Exact Mass: 202.18082
• Monoisotopic Mass: 202.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 37.3